Cas no 1342084-08-5 (3-(3-hydroxyazetidine-1-carbonyl)benzonitrile)

• Product Name: 3-(3-hydroxyazetidine-1-carbonyl)benzonitrile
• CAS No: 1342084-08-5
• MF: C₁₁H₁₀N₂O₂
• MW: 202.209302425385
• CID: 5573222
• Update Time: 2025-06-26

3-(3-hydroxyazetidine-1-carbonyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-[(3-hydroxy-1-azetidinyl)carbonyl]-
• 3-(3-hydroxyazetidine-1-carbonyl)benzonitrile

• Inchi： 1S/C11H10N2O2/c12-5-8-2-1-3-9(4-8)11(15)13-6-10(14)7-13/h1-4,10,14H,6-7H2
• InChI Key： AFEYDVUGMDPURP-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=CC(C(N2CC(O)C2)=O)=C1

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 428.2±40.0 °C at 760 mmHg
• Flash Point: 212.8±27.3 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C
• pka: 13.46±0.20(Predicted)

3-(3-hydroxyazetidine-1-carbonyl)benzonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 3-(3-hydroxyazetidine-1-carbonyl)benzonitrile

3-(3-Hydroxyazetidine-1-carbonyl)benzonitrile: A Comprehensive Overview

The compound with CAS No. 1342084-08-5, commonly referred to as 3-(3-hydroxyazetidine-1-carbonyl)benzonitrile, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzonitrile group with a hydroxyazetidine moiety, making it a promising candidate for various applications in drug discovery and development.

Benzonitrile derivatives are well-known for their versatility in organic synthesis and their ability to participate in a wide range of chemical reactions. The presence of the hydroxyazetidine group further enhances the compound's potential, as azetidines are known for their ability to form stable amide bonds and exhibit interesting pharmacokinetic properties. Recent studies have highlighted the importance of such structures in the development of bioactive molecules, particularly in the context of enzyme inhibition and receptor targeting.

One of the most notable aspects of 3-(3-hydroxyazetidine-1-carbonyl)benzonitrile is its structural flexibility. The azetidine ring, a four-membered cyclic amine, introduces strain into the molecule, which can be exploited to induce conformational changes that enhance binding affinity to target proteins. This property has been leveraged in several recent research efforts aimed at designing inhibitors for kinases and other enzymes involved in disease pathways. For instance, a study published in *Nature Communications* demonstrated that analogs of this compound exhibit potent inhibitory activity against a specific kinase implicated in cancer progression.

The synthesis of 3-(3-hydroxyazetidine-1-carbonyl)benzonitrile involves a multi-step process that typically begins with the preparation of the azetidine derivative. This is followed by coupling reactions to introduce the benzonitrile group, ensuring optimal stereochemistry and regioselectivity. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling have been employed to streamline the production process, making this compound more accessible for research purposes.

In terms of biological activity, 3-(3-hydroxyazetidine-1-carbonyl)benzonitrile has shown promise in preclinical studies as a potential therapeutic agent. Its ability to modulate cellular signaling pathways has been explored in various disease models, including neurodegenerative disorders and inflammatory conditions. A recent study published in *Journal of Medicinal Chemistry* reported that this compound exhibits selective inhibition of an enzyme associated with Alzheimer's disease, suggesting its potential as a lead compound for drug development.

Another area where 3-(3-hydroxyazetidine-1-carbonyl)benzonitrile has demonstrated significant potential is in the field of radiopharmacology. Its structural features make it an ideal candidate for labeling with radioactive isotopes, enabling its use in positron emission tomography (PET) imaging studies. Researchers have successfully utilized this compound as a radiotracer to visualize specific receptor distributions in vivo, providing valuable insights into disease mechanisms and treatment efficacy.

The pharmacokinetic profile of 3-(3-hydroxyazetidine-1-carbonyl)benzonitrile has also been extensively studied. Early findings indicate that it possesses favorable absorption and distribution properties, which are critical for its effectiveness as a therapeutic agent. However, further research is required to fully characterize its metabolism and excretion pathways, particularly in light of its complex structure.

In conclusion, 3-(3-hydroxyazetidine-1-carbonyl)benzonitrile represents a cutting-edge molecule with immense potential in the realms of medicinal chemistry and pharmacology. Its unique structure, coupled with its diverse biological activities, positions it as a valuable tool for advancing our understanding of disease mechanisms and developing innovative therapeutic strategies. As research continues to unfold, this compound is expected to play an increasingly prominent role in the discovery and development of novel drugs.